Cas no 866590-99-0 (2-3-(benzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
• CAS No: 866590-99-0
• MF: C₂₅H₂₁FN₂O₆S
• MW: 496.507448911667
• CID: 5964251
• PubChem ID: 2136652
• Update Time: 2025-10-29

2-3-(benzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide
• 2-[3-(benzenesulfonyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• 866590-99-0
• F1604-0305
• 2-[3-(benzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-fluorophenyl)acetamide
• 2-(6,7-dimethoxy-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl)-N-(4-fluorophenyl)acetamide
• AKOS001821393

• Inchi： 1S/C25H21FN2O6S/c1-33-21-12-19-20(13-22(21)34-2)28(15-24(29)27-17-10-8-16(26)9-11-17)14-23(25(19)30)35(31,32)18-6-4-3-5-7-18/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： UKCAPNLVGFNKPO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(F)C=C1)(=O)CN1C2=C(C=C(OC)C(OC)=C2)C(=O)C(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 496.11043573g/mol
• Monoisotopic Mass: 496.11043573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 905
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 110Ų

Additional information on 2-3-(benzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-fluorophenyl)acetamide

Compound CAS No 866590-99-0: 2-(3-(Benzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide

CAS No 866590-99-0, also known as 2-(3-(Benzenesulfonyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-fluorophenyl)acetamide, is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of pharmacology and organic synthesis. This compound is characterized by its quinoline backbone, which is a heterocyclic aromatic system, and its various substituents that contribute to its diverse chemical properties.

The quinoline moiety in this compound serves as a central framework, with several functional groups attached to it. The benzenesulfonyl group at position 3 introduces a strong electron-withdrawing effect, which can influence the compound's reactivity and stability. Additionally, the presence of two methoxy groups at positions 6 and 7 enhances the compound's solubility in polar solvents and may play a role in its pharmacokinetic properties. The acetyl group at position 2 is connected to an N-(4-fluorophenyl) substituent, which further modulates the compound's electronic characteristics and potential biological activity.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structure suggests possible applications as an enzyme inhibitor or a modulator of cellular signaling pathways. Researchers have explored its ability to interact with various biological targets, including kinases and proteases, which are critical in disease processes such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the quinoline ring through cyclization reactions and the subsequent introduction of functional groups via nucleophilic substitutions or coupling reactions. The use of protecting groups and precise control over reaction conditions are essential to ensure high yields and purity.

In terms of application, this compound has shown promise in preclinical studies for its ability to inhibit specific enzymatic activities. For instance, studies have demonstrated its potential as an inhibitor of certain serine proteases, which are implicated in inflammatory diseases and cancer progression. Furthermore, its fluorinated phenyl group may enhance its pharmacokinetic profile by improving bioavailability and reducing metabolic clearance.

The development of analogs based on this compound has also been explored to optimize its therapeutic potential. By modifying substituents on the quinoline ring or altering the acetyl group's structure, researchers aim to enhance selectivity for specific targets while minimizing off-target effects.

In conclusion, CAS No 866590-99-0 represents a significant advancement in organic synthesis and drug discovery. Its unique chemical structure and promising biological activity make it a valuable tool for exploring new therapeutic strategies against various diseases. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel pharmaceutical agents.